Cas no 21052-18-6 (2’,3’,5’-Tri-O-benzoyl-2-thiouridine)

• Product Name: 2’,3’,5’-Tri-O-benzoyl-2-thiouridine
• CAS No: 21052-18-6
• MF: C₃₀H₂₄N₂O₈S
• MW: 572.585166931152
• CID: 825276
• PubChem ID: 13830034
• Update Time: 2025-06-11

2’,3’,5’-Tri-O-benzoyl-2-thiouridine Chemical and Physical Properties

Names and Identifiers

• 2’,3’,5’-Tri-O-benzoyl-2-thiouridine
• 2,3,5,-Tri-O-benzoyl-2-thiouridine
• 2,3,5-TRI-O-BENZOYL-2-THIOURIDINE,WHITE FOAM
• 2’,3’,5’-Tri-O-benzo
• [(2R,3R,4R,5R)-3,4-dibenzoyloxy-5-(4-oxo-2-sulfanylidenepyrimidin-1-yl)oxolan-2-yl]methyl benzoate
• DTXSID30550684
• 2-thiouridine tribenzoate
• J-013802
• 2-Sulfanylidene-1-(2,3,5-tri-O-benzoyl-beta-D-ribofuranosyl)-2,3-dihydropyrimidin-4(1H)-one
• 2',3',5'-Tri-O-benzoyl-2-thiouridine
• 2-Thiouridine 2',3',5'-Tribenzoate
• SCHEMBL11346599
• ZAHOZJCQNRXDIV-VNSJUHMKSA-N
• 21052-18-6

• Inchi： 1S/C30H24N2O8S/c33-23-16-17-32(30(41)31-23)26-25(40-29(36)21-14-8-3-9-15-21)24(39-28(35)20-12-6-2-7-13-20)22(38-26)18-37-27(34)19-10-4-1-5-11-19/h1-17,22,24-26H,18H2,(H,31,33,41)
• InChI Key： ZAHOZJCQNRXDIV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)OCC1C(OC(C2C=CC=CC=2)=O)C(OC(C2C=CC=CC=2)=O)C(N2C(=S)NC(=O)C=C2)O1

Computed Properties

• Exact Mass: 572.12500
• Monoisotopic Mass: 572.12533690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 41
• Rotatable Bond Count: 11
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 153Ų

Experimental Properties

• PSA: 158.27000
• LogP: 4.52380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides

Additional information on 2’,3’,5’-Tri-O-benzoyl-2-thiouridine

Comprehensive Overview of 2’,3’,5’-Tri-O-benzoyl-2-thiouridine (CAS No. 21052-18-6): Properties, Applications, and Research Insights

2’,3’,5’-Tri-O-benzoyl-2-thiouridine (CAS No. 21052-18-6) is a chemically modified nucleoside derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its benzoyl-protected ribose moiety and 2-thio modification, serves as a critical intermediate in the synthesis of modified RNA analogs and therapeutic oligonucleotides. Its unique structure enhances stability against enzymatic degradation, making it invaluable for antisense therapy and mRNA vaccine development—two areas currently dominating biomedical discussions.

The growing demand for nucleoside-based therapeutics has propelled interest in CAS 21052-18-6, particularly in the context of personalized medicine and oncology research. Researchers frequently search for "2-thiouridine derivatives in cancer treatment" or "benzoyl-protected nucleosides for drug delivery," reflecting its relevance in cutting-edge applications. The compound’s sulfur substitution at the 2-position alters hydrogen bonding patterns, which can influence RNA folding and target binding affinity—a hot topic in computational chemistry and structural biology.

From a synthetic perspective, 2’,3’,5’-Tri-O-benzoyl-2-thiouridine is synthesized via regioselective benzoylation of 2-thiouridine, followed by purification through chromatographic techniques. Its lipophilic benzoyl groups improve solubility in organic solvents, facilitating its use in solid-phase oligonucleotide synthesis (SPOS). This aligns with industry trends toward automated nucleic acid synthesis, a frequently searched term in biotech forums.

Beyond therapeutics, CAS 21052-18-6 is explored in bioconjugation and probe design for diagnostic assays. Its thione group offers a reactive handle for fluorescent labeling, addressing the rising demand for high-sensitivity detection in point-of-care testing. Recent publications highlight its role in developing SARS-CoV-2 detection probes, tapping into the ongoing interest in pandemic preparedness tools.

Quality control of 2’,3’,5’-Tri-O-benzoyl-2-thiouridine relies on advanced analytical methods such as HPLC-MS and NMR spectroscopy. Purity thresholds (>98%) are critical for ensuring reproducibility in oligonucleotide manufacturing—a key concern for researchers querying "nucleoside purity standards." Storage recommendations typically suggest -20°C under inert atmosphere to prevent hydrolysis of benzoyl groups, a practical detail often overlooked in literature.

The compound’s patent landscape reveals applications in telomerase inhibition and gene silencing, connecting it to trending searches like "anti-aging nucleosides" and "CRISPR delivery systems." However, challenges remain in optimizing its metabolic stability and tissue-specific delivery—active areas of investigation in nanocarrier research.

In summary, 2’,3’,5’-Tri-O-benzoyl-2-thiouridine (CAS No. 21052-18-6) represents a versatile building block at the intersection of medicinal chemistry and molecular biology. Its continued study addresses both fundamental questions about RNA modification and applied needs in therapeutic development, ensuring its prominence in scientific discourse for years to come.